1-(5-Chloro-2-methoxyphenyl)-3-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[(4-methyl-6-morpholin-4-ylpyrimidin-2-yl)methyl]urea
• InChI: InChI=1S/C18H22ClN5O3/c1-12-9-17(24-5-7-27-8-6-24)23-16(21-12)11-20-18(25)22-14-10-13(19)3-4-15(14)26-2/h3-4,9-10H,5-8,11H2,1-2H3,(H2,20,22,25)
• InChI Key: JCTOHFPRZSDACH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)NC2=C(C=CC(=C2)Cl)OC)N3CCOCC3
• Molecular Formula: C18H22ClN5O3
• Molecular Weight: 391.9 g/mol
• CAS No.: 1797806-68-8

Description

1-(5-Chloro-2-methoxyphenyl)-3-((4-methyl-6-morpholinopyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C18H22ClN5O3 and its molecular weight is 391.86. The purity is usually 95%.
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Scientific Research Applications

Biomarker Identification in Environmental Exposure

Research on urinary methoxyphenols suggests their potential as biomarkers for woodsmoke exposure, indicating a relationship between environmental exposure and urinary biomarker concentrations (Dills et al., 2006). This type of research highlights the importance of identifying and understanding how specific compounds can serve as indicators for environmental exposures and their effects on human health.

Metabolic Characterization and Exposure Assessment

Studies focusing on the metabolism of pesticides, such as chlorpyrifos, provide critical insights into the metabolic pathways and characteristics of exposure in humans and animals. For instance, analysis of chlorpyrifos exposure in farmers compared to urban adults revealed significant metabolic insights and potential health impacts, including oxidative damage indicators (Wang et al., 2016). This research underscores the importance of understanding the metabolic and exposure dynamics of chemicals for assessing their potential risks and mechanisms of action.

Exposure and Effect Biomarkers in Occupational Settings

Research on biomarkers of exposure to pesticides like chlorpyrifos in occupational settings, such as cotton field workers, demonstrates the application of scientific research in monitoring and evaluating the health risks associated with specific chemical exposures. The correlation between urinary biomarkers and enzyme activities provides a basis for assessing exposure levels and potential health effects, aiding in the development of safety guidelines and exposure limits (Farahat et al., 2011).

Environmental and Health Impact Assessments

Studies on the urinary concentrations of bisphenol A and nonylphenol reflect the widespread exposure of these compounds in populations and the need for understanding their environmental and health impacts (Calafat et al., 2004). Such research is crucial for developing strategies to mitigate exposure and protect public health.